1-(3-Chloroprop-1-yn-1-yl)-3-(2-methoxyethoxy)benzene

• IUPAC Name: 1-(3-chloroprop-1-ynyl)-3-(2-methoxyethoxy)benzene
• InChI: InChI=1S/C12H13ClO2/c1-14-8-9-15-12-6-2-4-11(10-12)5-3-7-13/h2,4,6,10H,7-9H2,1H3
• InChI Key: PQLLCMRKLIIDEZ-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC(=C1)C#CCCl
• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol
• CAS RN: 1178779-15-1

Description

1-(3-Chloroprop-1-yn-1-yl)-3-(2-methoxyethoxy)benzene (CPMEB) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPMEB is a white crystalline powder that is soluble in organic solvents and is commonly used in laboratory experiments.

Scientific Research Applications

Synthesis and Conformational Properties

1-(3-Chloroprop-1-yn-1-yl)-3-(2-methoxyethoxy)benzene plays a role in the synthesis of complex organic compounds. For instance, it's involved in the catalytic cyclocondensation process, as demonstrated in the synthesis of nonsymmetric pillar[5]arenes and their acetonitrile inclusion compounds. This process highlights its utility in creating regioisomeric structures with specific arrangements of alkoxy groups, avoiding steric interactions, and demonstrating flexibility in molecular design (Kou et al., 2010).

Interaction with BCl3 in Chemical Reactions

The chemical interacts with other compounds, like BCl3, in a way that suggests complex formation, which is essential in cationic polymerizations. This interaction is crucial for understanding the mechanism of ion formation in certain chemical processes (Dittmer et al., 1992).

Involvement in Macrocycle Synthesis

It contributes to the synthesis of macrocycles, which are large, ring-shaped molecules with potential applications in various fields, including pharmaceuticals and materials science. The compound undergoes stoichiometric condensation with various amines, leading to the formation of macrocycles with specific binding and transport properties for metal cations (Kumar et al., 1992).

Application in Photo-reorganization Studies

This compound is used in photo-reorganization studies, particularly in forming angular pentacyclic compounds. It demonstrates the versatility of the compound in photochemical reactions and the synthesis of complex organic structures (Dalal et al., 2017).

Role in the Oxidation Process

Its derivatives play a role in the study of oxidation processes, contributing to the understanding of molecular wire behavior and electronic properties in organic compounds (Sakamoto et al., 2003).